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Introduction
Nickel-Tungsten (Ni-W) composites are advanced materials renowned for their exceptional

hardness, wear resistance, corrosion resistance, and thermal stability, making them a viable

alternative to hard chromium coatings.[1] The incorporation of secondary phase particles into

the Ni-W matrix can further enhance these properties, opening up new applications in

aerospace, automotive, electronics, and catalysis.[2][3] This document provides detailed

application notes and protocols for the synthesis and characterization of Ni-W composites with

enhanced properties, focusing on the widely used electrodeposition technique.

Data Presentation: Properties of Ni-W Composites
The following tables summarize the quantitative data on the properties of various Ni-W

composites from recent studies.

Table 1: Mechanical Properties of Ni-W Based Composites
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Composite
Material

Reinforcem
ent
Concentrati
on

Microhardn
ess (HV)

Wear Rate
(mm³/N⁻¹m⁻

¹)

Friction
Coefficient

Reference

Ni-W - 578.2 7.43 x 10⁻⁵ - [3]

Ni-

W/Graphene

Nanoplatelets

(GNPs)

Not Specified 782.6 2.72 x 10⁻⁵ - [3]

Ni-W-ZrO₂-

TiO₂

5 g/L ZrO₂,

15 g/L TiO₂
963 - - [3]

Ni/W-SiC 7 g/L SiC ~905.3 - - [4]

Ni-WC 10 g/L WC
~2.0 GPa

(~204 HV)
- - [5]

Pure Nickel -
~0.2 GPa

(~20 HV)
- - [5]

Ni-W (17 at%

W)
-

~9.2 GPa

(~863 HV)
- - [6]

Ni-W (3 at%

W)
-

~4.5 GPa

(~422 HV)
- - [6]

Table 2: Corrosion Resistance of Ni-W Based Composites in 3.5 wt.% NaCl
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Composite
Material

Reinforcement
Concentration

Corrosion
Potential
(Ecorr) (V)

Corrosion
Current
Density (icorr)
(A/cm²)

Reference

Ni-W - - 25.16 x 10⁻⁶ [3]

Ni-W/Graphene

Nanoplatelets

(GNPs)

Not Specified - 18.19 x 10⁻⁶ [3]

PRC-NiW–CeO₂ Not Specified -4.72 x 10⁻¹ 5.32 x 10⁻⁶ [2]

Table 3: Electrocatalytic Activity for Hydrogen Evolution Reaction (HER) in 1 M KOH

Composite
Material

W Content
(wt.%)

Exchange
Current
Density
(mA/cm²)

Tafel Slope
(mV/dec)

Reference

Pure Ni 0 - - [7]

Ni-W 35.8 0.644 -168 [7]

Experimental Protocols
Protocol 1: Electrodeposition of Ni-W Composite
Coatings
This protocol describes the general procedure for synthesizing Ni-W composite coatings using

the electrodeposition method.

1. Substrate Preparation:

Mechanically polish the substrate (e.g., low-carbon steel, mild steel) with successively finer

grades of SiC paper.

Degrease the substrate ultrasonically in acetone or ethanol.
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Activate the surface by dipping it in a dilute acid solution (e.g., 10% HCl) for a short period.

Rinse thoroughly with deionized water and dry.

2. Electrolyte Preparation:

The electrolyte composition can be varied to control the properties of the coating. A typical

sulfate-citrate bath composition is provided in Table 4.

Dissolve the chemical reagents in deionized water in the specified order.

Add the reinforcing nanoparticles (e.g., Cr₂O₃, CeO₂, GO, WC, SiC) to the electrolyte and

use magnetic stirring or ultrasonication to ensure a uniform dispersion.[2][4][5][8][9]

Table 4: Example of an Electrodeposition Bath Composition

Component Concentration Purpose

Nickel Sulfate (NiSO₄·6H₂O) 100 g/L Source of Ni ions

Sodium Tungstate

(Na₂WO₄·2H₂O)
10-40 g/L Source of W ions

Sodium Citrate

(Na₃C₆H₅O₇·2H₂O)
60 g/L Complexing agent

Reinforcing Particles (e.g.,

Cr₂O₃)
2-20 g/L Enhancement phase

pH
7-9 (adjusted with H₂SO₄ or

NH₄OH)

Temperature 50-70 °C

3. Electrodeposition Process:

Set up a two-electrode electrochemical cell with the prepared substrate as the cathode and a

pure nickel plate as the anode.[4]

Immerse the electrodes in the prepared electrolyte.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.mdpi.com/2079-6412/12/7/878
https://www.mdpi.com/2079-6412/13/3/484
https://www.researchgate.net/publication/385118014_Electrodeposition_of_Ni-WC_composite_coatings_formation_structure_and_properties
https://www.mdpi.com/2079-6412/9/12/815
https://www.researchgate.net/publication/323346772_Synthesis_of_Ni-W-Graphene_oxide_composite_coating_for_alkaline_hydrogen_production
https://www.mdpi.com/2079-6412/13/3/484
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15470945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Maintain the desired temperature and continuous agitation of the electrolyte.

Apply a constant current density (e.g., 1-10 A/dm²) or a pulsed current waveform using a DC

power supply or a potentiostat/galvanostat.[4][9] The use of pulse reverse current (PRC) can

yield coatings with fewer pores and cracks.[6]

The deposition time will determine the thickness of the coating.

4. Post-Deposition Treatment:

After deposition, rinse the coated substrate with deionized water and dry it.

Heat treatment can be performed to improve the coating's properties by inducing phase

transformations and relieving internal stress.[10]

Protocol 2: Characterization of Ni-W Composite
Coatings
This protocol outlines the key techniques for characterizing the synthesized Ni-W composites.

1. Microstructural and Compositional Analysis:

Scanning Electron Microscopy (SEM): To observe the surface morphology, microstructure,

and cross-section of the coating.[7]

Energy Dispersive X-ray Spectroscopy (EDS): To determine the elemental composition of the

coating, including the weight percentage of Ni, W, and the incorporated particles.[7]

X-ray Diffraction (XRD): To identify the phase structure, crystallite size, and presence of solid

solutions or intermetallic compounds.[2][7]

2. Mechanical Properties Testing:

Microhardness Test: To measure the hardness of the coating using a Vickers or Knoop

microhardness tester.[3]

Wear and Friction Test: To evaluate the wear resistance and coefficient of friction using a pin-

on-disk or ball-on-disk tribometer.[3]
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3. Corrosion Resistance Evaluation:

Potentiodynamic Polarization: To determine the corrosion potential (Ecorr) and corrosion

current density (icorr) in a specific corrosive medium (e.g., 3.5 wt.% NaCl solution). A three-

electrode cell is typically used with the coated sample as the working electrode, a platinum

sheet as the counter electrode, and a saturated calomel electrode (SCE) or Ag/AgCl as the

reference electrode.[8]

Electrochemical Impedance Spectroscopy (EIS): To investigate the corrosion mechanism

and the protective properties of the coating.

4. Electrocatalytic Activity Measurement (for HER):

Linear Sweep Voltammetry (LSV): To evaluate the hydrogen evolution reaction (HER) activity

in an alkaline solution (e.g., 1 M KOH).

Tafel Plots: To determine the Tafel slope and exchange current density from the LSV data,

which are key parameters for HER kinetics.[7]

Chronopotentiometry: To assess the long-term stability of the electrocatalyst.[7]

Visualizations
Caption: Workflow for Ni-W composite synthesis and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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